molecular formula C12H13NS3 B564902 Ethane(dithioic) acid, (3-ethyl-2(3H)-benzothiazolylidene)-, methyl ester (9CI) CAS No. 105106-32-9

Ethane(dithioic) acid, (3-ethyl-2(3H)-benzothiazolylidene)-, methyl ester (9CI)

Cat. No.: B564902
CAS No.: 105106-32-9
M. Wt: 267.423
InChI Key: ZAMLXXLWKWFSBA-UHFFFAOYSA-N
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Description

Ethane(dithioic) acid, (3-ethyl-2(3H)-benzothiazolylidene)-, methyl ester (9CI), also known as Ethane(dithioic) acid, (3-ethyl-2(3H)-benzothiazolylidene)-, methyl ester (9CI), is a useful research compound. Its molecular formula is C12H13NS3 and its molecular weight is 267.423. The purity is usually 95%.
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Properties

CAS No.

105106-32-9

Molecular Formula

C12H13NS3

Molecular Weight

267.423

IUPAC Name

methyl 2-(3-ethyl-1,3-benzothiazol-2-ylidene)ethanedithioate

InChI

InChI=1S/C12H13NS3/c1-3-13-9-6-4-5-7-10(9)16-11(13)8-12(14)15-2/h4-8H,3H2,1-2H3

InChI Key

ZAMLXXLWKWFSBA-UHFFFAOYSA-N

SMILES

CCN1C2=CC=CC=C2SC1=CC(=S)SC

Synonyms

Ethane(dithioic) acid, (3-ethyl-2(3H)-benzothiazolylidene)-, methyl ester (9CI)

Origin of Product

United States

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